ethyl 5-iodo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C12H10FIN2O2
• Molecular Weight: 360.12 g/mol
• IUPAC Name: ethyl 1-(3-fluorophenyl)-5-iodopyrazole-4-carboxylate
• InChI: InChI=1S/C12H10FIN2O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-4-8(13)6-9/h3-7H,2H2,1H3
• InChI Key: DFALJHVNKWSOSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC(=CC=C2)F)I

Description

Ethyl 5-iodo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C12H10FIN2O2 and its molecular weight is 360.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate (518 mg, 2.08 mmol) was suspended in acetonitrile (5 mL) at ambient temperature. Diiodomethane (675 μL, 8.38 mmol) was added followed by isopentyl nitrite (565 μL, 4.21 mmol). The reaction was heated at 50° C. for one hour and was then partitioned between water and ethyl acetate. The aqueous layer was extracted twice more with ethyl acetate. The combined organic layers were dried over anhydrous sodium sulfate. After removal of solvents under reduced pressure, the crude material was purified using silica gel column chromatography (10-25% ethyl acetate in hexanes) to afford ethyl 5-iodo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate (589 mg, 1.64 mmol, 79% yield).